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Compound of Interest

Compound Name: Salfredin B11
CAS No.: 165467-63-0
Cat. No.: B12763752
Get Quote
. J

Topic: Salfredin B11 for High-Throughput Screening

Audience: Researchers, scientists, and drug development professionals.

Introduction

Salfredin B11 is a natural product belonging to the class of 2,2-dimethyl-1-benzopyrans.[1] It
has been identified in herbs and spices such as Nigella sativa and Nigella glandulifera.[2] As a
unique chemical entity, Salfredin B11 presents a potential candidate for inclusion in high-
throughput screening (HTS) libraries for the discovery of novel bioactive compounds. However,
a comprehensive review of the scientific literature reveals a significant gap in the
characterization of Salfredin B11's biological activity and its application in HTS campaigns.

Currently, there is no publicly available data detailing the use of Salfredin B11 in high-
throughput screening assays, nor are there established protocols for its evaluation. The
mechanism of action and any potential signaling pathways modulated by Salfredin B11 remain
uncharacterized.
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This document aims to provide a prospective framework for the potential application of
Salfredin B11 in HTS. It will outline a logical workflow for researchers interested in exploring its
bioactivity, from initial screening to downstream validation. The provided protocols are
generalized templates that would require optimization based on the specific biological question
and assay technology.

Potential High-Throughput Screening Workflow for
Salfredin B11

The following diagram illustrates a hypothetical workflow for the high-throughput screening and
subsequent validation of Salfredin B11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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